Cas no 2111672-80-9 (methyl 4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylate)

• Product Name: methyl 4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylate
• CAS No: 2111672-80-9
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 6326203
• PubChem ID: 165829008
• Update Time: 2025-05-19

methyl 4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylate
• 2111672-80-9
• EN300-1454089

• Inchi： 1S/C14H19NO3/c1-9-4-5-13(17-2)10(6-9)11-7-15-8-12(11)14(16)18-3/h4-6,11-12,15H,7-8H2,1-3H3
• InChI Key： RZFQOCKLURWDPQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCC1C1C=C(C)C=CC=1OC)=O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylate

Methyl 4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylate (CAS No. 2111672-80-9): A Comprehensive Overview

Methyl 4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylate, with the CAS number 2111672-80-9, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a pyrrolidine ring and a substituted phenyl group makes it an intriguing candidate for further investigation.

The molecular structure of methyl 4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylate consists of a pyrrolidine core attached to a phenyl ring that is further substituted with a methoxy group at the 2-position and a methyl group at the 5-position. This specific arrangement of functional groups contributes to its distinct chemical behavior and reactivity, making it a valuable building block in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of this compound. The pyrrolidine moiety is known to be present in many bioactive molecules, and its incorporation into drug candidates can enhance binding affinity and metabolic stability. The phenyl ring, with its methoxy and methyl substitutions, adds further complexity and potential for interaction with biological targets.

One of the most promising areas of research involving methyl 4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylate is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have been investigating its role in the development of novel therapeutic compounds that target various diseases. The compound's ability to serve as a versatile scaffold allows for the creation of molecules with tailored properties, which is crucial in modern drug design.

Recent studies have highlighted the compound's potential in the field of central nervous system (CNS) drug discovery. The pyrrolidine ring is often found in molecules that interact with neurotransmitter receptors, making it a key structural feature for developing treatments for neurological disorders. Additionally, the presence of aromatic rings with electron-donating groups can influence the pharmacokinetic properties of drug candidates, which is essential for their efficacy and safety.

The synthesis of methyl 4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylate has also been optimized to improve yield and purity. Advanced synthetic methodologies have been employed to ensure that the final product meets the stringent requirements of pharmaceutical applications. These methods often involve multi-step reactions that require precise control over reaction conditions to achieve high selectivity and minimize byproduct formation.

In addition to its synthetic utility, methyl 4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylate has shown promise in preclinical studies as a lead compound for further development. Researchers are exploring its interactions with various biological targets, including enzymes and receptors, to identify potential therapeutic applications. The compound's unique structural features make it a valuable tool for understanding drug-receptor interactions and designing more effective drugs.

The growing body of research on this compound underscores its importance in pharmaceutical chemistry. As more data becomes available, new opportunities for its application are likely to emerge. The combination of computational modeling, high-throughput screening, and traditional synthetic chemistry will continue to drive innovation in this field.

In conclusion, methyl 4-(2-methoxy-5-methylphenyl)pyrrolidine-3-carboxylate (CAS No. 2111672-80-9) represents a significant advancement in pharmaceutical research. Its unique structure and potential applications make it a compelling candidate for further investigation. As scientific understanding continues to evolve, this compound is expected to play a crucial role in the development of novel therapeutic agents that address unmet medical needs.